1-(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)-3-(3-pyridinylmethyl)thiourea

• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 1-(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)-3-(pyridin-3-ylmethyl)thiourea
• InChI: InChI=1S/C20H21N5OS/c26-19-16-11-15(23-20(27)22-13-14-5-4-9-21-12-14)7-8-17(16)24-18-6-2-1-3-10-25(18)19/h4-5,7-9,11-12H,1-3,6,10,13H2,(H2,22,23,27)
• InChI Key: COVXQURWHYHDMN-UHFFFAOYSA-N
• SMILES: C1CCC2=NC3=C(C=C(C=C3)NC(=S)NCC4=CN=CC=C4)C(=O)N2CC1

Description

1-(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)-3-(3-pyridinylmethyl)thiourea is a member of quinazolines.

Scientific Research Applications

Antitussive Effects

Azepino[2,1-b]quinazolones, a category that includes compounds similar to the one , have been studied for their antitussive (cough-suppressing) effects. These compounds have shown notable efficacy in reducing cough frequency and increasing cough latency in animal models, comparable to codeine (Nepali et al., 2011).

Photochemical Synthesis Applications

This chemical is utilized in photochemical synthesis processes. For example, methyl 12-oxo-6,12-dihydroazepino[2,1-b]quinazoline-8-carboxylate, a closely related compound, is synthesized using photoinduced heterocyclization. The yield of such compounds increases with the water content in the reaction mixture, highlighting its role in the synthesis process (Budruev et al., 2021).

Immunopharmacological Properties

Studies have been conducted on the immunopharmacological properties of azepino[2,1-b]quinazolones. These studies have indicated significant effects on both cell-mediated and humoral components of the immune system in animal models. This includes effects such as the reduction in hypersensitivity reactions and the inhibition of humoral antibody synthesis (Sharma et al., 1992).

Antiasthmatic Activity

Compounds in this class have been evaluated for their potential antiasthmatic activity. For instance, 7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one, closely related to the compound , has shown potent bronchodilator effects and notable antioxidant and anti-inflammatory activity in animal models of asthma (Bande et al., 2012).

Antimicrobial Activity

Substituted quinazolines, including those structurally related to the specified compound, have been synthesized and evaluated for their antimicrobial activity. These compounds have demonstrated broad-spectrum activity against various microorganisms, making them candidates for antimicrobial agents (Buha et al., 2012).

Stability and Analytical Assessment

The stability and analytical assessment of compounds like 7,8,9,10-tetrahydroazepino[2,1b]quinazolin-12(6H)-one, which is structurally similar, have been studied using high-performance liquid chromatography (HPLC). These studies are crucial for determining the stability of such compounds under various conditions, which is essential in drug development (Sharma et al., 2016).